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Compound of Interest

Compound Name:
Boc-(R)-alpha-(4-chloro-benzyl)-

proline

CAS No.: 959582-49-1

Cat. No.: B1272005

Get Quote

CAS Number: 959582-49-1[1][2]

Executive Summary
Boc-(R)-

-(4-chlorobenzyl)-proline (CAS: 959582-49-1) is a highly specialized, conformationally
constrained amino acid derivative used primarily in the synthesis of peptidomimetics and
stapled peptides.[1][2] By introducing a bulky, lipophilic 4-chlorobenzyl group at the

-carbon of the pyrrolidine ring, this building block serves two critical functions in drug design: it
locks the peptide backbone into specific secondary structures (typically

-helices or

-turns) and significantly enhances proteolytic stability by sterically hindering enzymatic
cleavage.
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This guide details the physicochemical properties, synthesis logic, and application protocols for

researchers targeting protein-protein interaction (PPI) inhibitors, specifically within the MDM2-

p53 axis.

Chemical Identity & Physicochemical Properties[3]
[4][5][6][7]

Parameter Specification

CAS Number 959582-49-1

Chemical Name
Boc-(R)-

-(4-chlorobenzyl)-proline

Synonyms
(R)-1-(tert-butoxycarbonyl)-2-(4-

chlorobenzyl)pyrrolidine-2-carboxylic acid

Molecular Formula

Molecular Weight 339.81 g/mol

Stereochemistry
(R)-enantiomer (Quaternary

-center)

Appearance White to off-white powder

Solubility
Soluble in DCM, DMF, DMSO; Sparingly soluble

in water

Purity Standard
98% (HPLC),

99% ee (Chiral HPLC)

Structural Significance & Mechanism of Action
The "Alpha-Methyl" Effect (Benzyl Variant)
The introduction of a substituent at the

-position of proline creates a quaternary center. Unlike standard amino acids where the
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-carbon possesses a hydrogen atom, this derivative substitutes that hydrogen with a 4-
chlorobenzyl group.

Conformational Locking: The steric bulk of the benzyl group severely restricts the rotation of

the

(phi) and

(psi) torsion angles. This forces the peptide backbone into a rigid conformation, often
nucleating

-helical turns.

Hydrophobic Interaction: The 4-chlorobenzyl moiety is designed to penetrate deep

hydrophobic pockets on target proteins (e.g., the Trp23 pocket of MDM2). The chlorine atom

provides additional lipophilicity and potential halogen-bonding interactions.

Proteolytic Resistance: The absence of an

-hydrogen prevents abstraction by proteases, rendering peptides containing this residue
highly resistant to metabolic degradation.
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Figure 1: Structural impact of alpha-substitution on proline functionality.

Synthesis Protocol: Self-Regeneration of
Stereocenters (SRS)
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The synthesis of quaternary amino acids requires high stereocontrol. The industry standard is

the Seebach Self-Regeneration of Stereocenters (SRS) method. This protocol avoids

racemization by using a chiral auxiliary derived from the proline itself.

Experimental Workflow
Reagents Required:

Boc-Pro-OH (Starting Material)[3][4]

Chloral hydrate or Pivalaldehyde (for acetalization)

Lithium Diisopropylamide (LDA) (Base)

4-Chlorobenzyl bromide (Electrophile)

Solvents: THF (anhydrous), DCM

Step 1: Formation of the Bicyclic Oxazolidinone
To activate the

-position without losing chirality, Boc-Proline is condensed with an aldehyde (typically chloral or
pivalaldehyde) to form a bicyclic oxazolidinone.

Mechanism:[5][6] The formation of the cis-fused ring system directs the subsequent

electrophilic attack to the opposite face (steric control).

Step 2: Enolate Generation & Alkylation
Cool the oxazolidinone solution in anhydrous THF to -78°C.

Add LDA (1.1 equiv) dropwise to generate the enolate. The bulky bicyclic structure prevents

racemization.

Add 4-Chlorobenzyl bromide (1.2 equiv) slowly.

Allow to warm to room temperature. The electrophile approaches from the face trans to the

bulky tert-butyl/trichloromethyl group, ensuring diastereoselectivity.
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Step 3: Ring Hydrolysis & Protection
Hydrolyze the oxazolidinone ring using LiOH/H2O or acidic conditions (depending on the

specific auxiliary used).

Re-introduce the Boc group (if lost during hydrolysis) using

.

Purification: Recrystallize or purify via silica gel chromatography to isolate the (R)-

enantiomer.
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Figure 2: Synthesis via Seebach's SRS method ensuring high enantiomeric purity.
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Quality Control & Validation
Trustworthiness in data is paramount. Any batch of CAS 959582-49-1 must pass the following

QC checkpoints before use in SPPS (Solid Phase Peptide Synthesis).

A. HPLC Purity
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (0.1% TFA).

Detection: UV at 220 nm (amide bond) and 254 nm (aromatic ring).

Acceptance Criteria: Single peak > 98% area.

B. Chiral HPLC (Critical)
Because the biological activity of (R) vs (S) isomers is drastically different, enantiomeric excess

(ee) must be verified.

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane/Isopropanol (isocratic).

Acceptance Criteria: ee > 99%.

C. NMR Verification
1H NMR (DMSO-d6): Look for the disappearance of the

-proton signal (typically around 4.2 ppm in native proline). Presence of the benzyl methylene
protons (AB quartet or singlet depending on resolution) and the aromatic para-substituted
system (two doublets).

13C NMR: Confirm the presence of the quaternary carbon signal (typically shifted downfield

compared to native proline

-carbon).
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Applications in Drug Discovery[2][10][11]
MDM2-p53 Inhibition
The p53 tumor suppressor interacts with the E3 ubiquitin ligase MDM2 via a short

-helical segment involving residues Phe19, Trp23, and Leu26.

Usage: Boc-(R)-

-(4-chlorobenzyl)-proline is often used to mimic the Trp23 or Phe19 residue while
simultaneously enforcing the helical geometry required for binding.

Advantage: The 4-chlorobenzyl group fills the hydrophobic cleft on MDM2 more effectively

than a native phenylalanine, increasing binding affinity (

).

Stapled Peptides
In "stapled" peptide synthesis (hydrocarbon cross-linking),

-methyl or

-benzyl amino acids are used at the stapling sites or adjacent positions to pre-organize the
peptide into a bioactive conformation, reducing the entropic penalty of binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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